Cas no 92023-40-0 (ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate)

• Product Name: ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
• CAS No: 92023-40-0
• MF: C₁₃H₁₁ClO₅
• MW: 282.676443338394
• MDL: MFCD13969049
• CID: 4719784
• PubChem ID: 37966870
• Update Time: 2025-10-29

ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
• Ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
• Ethyl (6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)-acetate
• ethyl 2-(6-chloro-7-hydroxy-2-oxochromen-4-yl)acetate
• STL466303
• 2H-1-benzopyran-4-acetic acid, 6-chloro-7-hydroxy-2-oxo-, ethyl ester
• ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate

• MDL： MFCD13969049
• Inchi： 1S/C13H11ClO5/c1-2-18-12(16)3-7-4-13(17)19-11-6-10(15)9(14)5-8(7)11/h4-6,15H,2-3H2,1H3
• InChI Key： QKMSHXDDPDQVJR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 406
• Topological Polar Surface Area: 72.8

Additional information on ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate

Ethyl 2-(6-Chloro-7-Hydroxy-2-Oxo-2H-Chromen-4-yl)acetate (CAS No. 92023-40-0): A Comprehensive Overview

Ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate (CAS No. 92023-40-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound belongs to the class of chromone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate features a chromone core with a substituted acetate ester, making it a versatile molecule for various scientific investigations.

The chromone core in ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate is a key structural element that contributes to its biological properties. Chromones are naturally occurring compounds found in many plants and have been studied for their antioxidant, anti-inflammatory, and anticancer activities. The presence of the chloro and hydroxy substituents on the chromone ring further enhances its reactivity and potential for forming stable complexes with various biomolecules.

Recent research has focused on the pharmacological properties of ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate. Studies have shown that this compound exhibits significant antioxidant activity, which is crucial for protecting cells from oxidative stress and damage. Oxidative stress is a key factor in the development of various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. The ability of ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate to scavenge free radicals and inhibit lipid peroxidation makes it a promising candidate for therapeutic applications.

In addition to its antioxidant properties, ethyl 2-(6-chloro-7-hydroxy-2-oxo-2H-chromen-4-yl)acetate has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in the pathogenesis of many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. These findings suggest that ethyl 2-(6-chloro-7-hydroxy-2-o xo - 2 H -chromen - 4 - yl ) acetate may have potential as an anti-inflammatory agent in the treatment of inflammatory disorders.

The anticancer properties of ethyl 2-(6-chloro -7-hydroxy - 2 ox o - 2 H -chromen - 4 - yl ) acetate have also been explored in several studies. Cancer cells often exhibit increased oxidative stress and inflammation, which can be targeted by compounds with antioxidant and anti-inflammatory activities. Research has shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades, which are crucial for regulating cell survival and death.

Beyond its biological activities, the synthesis and characterization of ethyl 2-(6-chloro -7-hydroxy - 2 ox o - 2 H -chromen - 4 - yl ) acetate have been extensively studied. The compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for the purification and structural elucidation of this compound.

The safety profile of ethyl 2-(6-chloro -7-hydroxy - 2 ox o - 2 H -chromen - 4 - yl ) acetate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety in humans, particularly in terms of long-term exposure and potential side effects.

In conclusion, ethyl 2-(6-chloro -7-hydroxy - 2 ox o - 2 H -chromen - 4 - yl ) acetate (CAS No. 92023-40-0) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in the pharmaceutical industry. Its antioxidant, anti-inflammatory, and anticancer properties highlight its potential as a therapeutic agent for various diseases. Ongoing studies will continue to explore its mechanisms of action and optimize its use in clinical settings.